Drummondin F
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Overview
Description
Drummondin F is a benzenetriol that is a derivative of filicinic acid. Isolated from the stems and leaves of Hypericum drummondii, it exhibits antibacterial activity against Gram-positive bacteria Staphylococcus aureus and Bacillus subtilis and the acid fast bacterium Mycobacterium smegmatis. It has a role as a metabolite and an antibacterial agent. It is an enol, an enone, a methyl ketone, a benzenetriol and an aromatic ketone. It derives from a filicinic acid.
Scientific Research Applications
Antimicrobial Properties
Drummondin F, along with other filicinic acid derivatives like drummondin D and E, extracted from Hypericum drummondii, has been identified for its strong antibiotic activity. These compounds exhibit significant effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis, and the acid-fast bacterium Mycobacterium smegmatis. The research highlights the potential of this compound as an antibiotic agent (Jayasuriya et al., 1991).
Role in Antimicrobial and Cytotoxic Activity
Another study delves into the antimicrobial and cytotoxic activity of compounds from Hypericum drummondii, including this compound. It was observed that this compound showed considerable antimicrobial activity, comparable or even superior to streptomycin, and also demonstrated cytotoxic activity when tested against various human cancer cell lines. This suggests a broader application of this compound in antimicrobial and possibly anti-cancer therapies (Jayasuriya et al., 1989).
Potential Inhibition of SARS-CoV-2
A recent in silico study highlighted Drummondin E's potential to inhibit RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2, an essential enzyme in the replication and amplification of RNA in the virus. Although this study specifically mentions Drummondin E, it opens up avenues for exploring other similar compounds, including this compound, for their potential effectiveness against SARS-CoV-2 or related viral pathogens (Akhtar et al., 2022).
Properties
CAS No. |
122127-73-5 |
---|---|
Molecular Formula |
C28H34O8 |
Molecular Weight |
498.6 g/mol |
IUPAC Name |
2-acetyl-4-[[3-acetyl-2,4,6-trihydroxy-5-(3-methylbut-2-enyl)phenyl]methyl]-3,5-dihydroxy-6-methyl-6-(3-methylbut-2-enyl)cyclohexa-2,4-dien-1-one |
InChI |
InChI=1S/C28H34O8/c1-13(2)8-9-17-22(31)18(24(33)20(15(5)29)23(17)32)12-19-25(34)21(16(6)30)27(36)28(7,26(19)35)11-10-14(3)4/h8,10,31-35H,9,11-12H2,1-7H3 |
InChI Key |
IDWYGCPWMNLBEA-UHFFFAOYSA-N |
SMILES |
CC(=CCC1=C(C(=C(C(=C1O)C(=O)C)O)CC2=C(C(C(=O)C(=C2O)C(=O)C)(C)CC=C(C)C)O)O)C |
Canonical SMILES |
CC(=CCC1=C(C(=C(C(=C1O)C(=O)C)O)CC2=C(C(C(=O)C(=C2O)C(=O)C)(C)CC=C(C)C)O)O)C |
Synonyms |
drummondin F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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